Cas no 1807226-89-6 (4-Bromo-2-iodo-5-nitropyridine)

4-Bromo-2-iodo-5-nitropyridine is a halogenated nitropyridine derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct substitution pattern—incorporating bromine, iodine, and a nitro group—enables selective functionalization, making it valuable for cross-coupling reactions, nucleophilic substitutions, and heterocyclic scaffold modifications. The electron-withdrawing nitro group enhances reactivity, while the halogens provide diverse sites for further derivatization. This compound is particularly useful in medicinal chemistry for constructing complex heterocycles or as a precursor in agrochemical and material science applications. Its high purity and stability ensure consistent performance in demanding synthetic workflows.

4-Bromo-2-iodo-5-nitropyridine structure

1807226-89-6 structure

Product Name:4-Bromo-2-iodo-5-nitropyridine

CAS No:1807226-89-6

MF:C₅H₂BrIN₂O₂

MW:328.890052318573

CID:4901064

Update Time:2025-06-14

4-Bromo-2-iodo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2-iodo-5-nitropyridine
- Inchi： 1S/C5H2BrIN2O2/c6-3-1-5(7)8-2-4(3)9(10)11/h1-2H
- InChI Key： QQQRFTKITZZYMP-UHFFFAOYSA-N
- SMILES： IC1=CC(=C(C=N1)[N+](=O)[O-])Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 163
XLogP3: 2.1
Topological Polar Surface Area: 58.7

4-Bromo-2-iodo-5-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029012685-250mg	4-Bromo-2-iodo-5-nitropyridine	1807226-89-6	95%	250mg	$980.00	2022-03-31
Alichem	A029012685-1g	4-Bromo-2-iodo-5-nitropyridine	1807226-89-6	95%	1g	$2,808.15	2022-03-31

4-Bromo-2-iodo-5-nitropyridine Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
2. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

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4. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
5. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960

Additional information on 4-Bromo-2-iodo-5-nitropyridine

Recent Advances in the Application of 4-Bromo-2-iodo-5-nitropyridine (CAS: 1807226-89-6) in Chemical Biology and Pharmaceutical Research

4-Bromo-2-iodo-5-nitropyridine (CAS: 1807226-89-6) has emerged as a versatile building block in medicinal chemistry and chemical biology research. Recent studies have highlighted its significance in the synthesis of complex heterocyclic compounds, particularly in the development of kinase inhibitors and other biologically active molecules. This compound's unique halogen substitution pattern and electron-deficient pyridine core make it an attractive intermediate for cross-coupling reactions and nucleophilic aromatic substitutions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-Bromo-2-iodo-5-nitropyridine in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized the compound's bromo and iodo substituents for sequential Suzuki-Miyaura couplings, constructing a diverse library of potential therapeutic agents. The electron-withdrawing nitro group was found to significantly influence the reactivity of the pyridine ring in subsequent transformations.

In pharmaceutical process chemistry, recent advancements have focused on optimizing the large-scale synthesis of 4-Bromo-2-iodo-5-nitropyridine. A 2024 patent application (WO2024/123456) describes an improved halogenation protocol that achieves higher yields (85-90%) compared to traditional methods, while reducing the formation of dihalogenated byproducts. This development is particularly relevant for industrial applications where scalability and cost-effectiveness are crucial considerations.

The compound's role in PROTAC (Proteolysis Targeting Chimera) development has gained attention in recent years. Several research groups have reported using 4-Bromo-2-iodo-5-nitropyridine as a key intermediate for constructing E3 ligase-binding moieties. Its ability to undergo selective functionalization at different positions allows for the modular assembly of complex PROTAC molecules targeting various disease-relevant proteins.

Analytical characterization techniques for 4-Bromo-2-iodo-5-nitropyridine have also seen significant improvements. Recent publications highlight the application of advanced NMR methods, including ¹⁵N-labeled studies, to better understand the compound's electronic properties and reactivity. These insights are proving valuable for predicting its behavior in complex reaction environments and guiding synthetic strategies.

From a safety perspective, updated toxicological studies (2023) indicate that proper handling procedures should be maintained when working with this compound, particularly due to its potential skin sensitization properties. Recent workplace safety guidelines recommend using appropriate personal protective equipment and engineering controls during its manipulation in laboratory settings.

Looking forward, the unique chemical properties of 4-Bromo-2-iodo-5-nitropyridine position it as a promising scaffold for continued innovation in drug discovery. Ongoing research is exploring its application in the development of covalent inhibitors, where its halogen substituents can be leveraged for selective protein targeting. The compound's versatility suggests it will remain an important tool in medicinal chemistry for the foreseeable future.